Cas no 2111-75-3 (Perillaldehyde)

• Product Name: Perillaldehyde
• CAS No: 2111-75-3
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 262284
• Update Time: 2025-04-19

Perillaldehyde Chemical and Physical Properties

Names and Identifiers

• L-PERILLALDEHYDE
• (-)-4-ISOPROPENYL-1-CYCLOHEXENE-1-CARBOXALDEHYDE
• 1-4(1-METHYLETHENYL)-1-CYCLOHEXANE-1-CARBOXALDEHYDE
• L(-)-PERILLALDEHYDE
• FEMA 3557
• (S)-4-ISOPROPENYL-CYCLOHEX-1-ENECARBALDEHYDE
• (S)-P-MENTHA-1,8-DIEN-7-AL
• (-)-PERILLALDEHYDE
• 1-Cyclohexene-1-carboxaldehyde,4-(1-methylethenyl)-
• PERILLALDEHYDE(SG)
• (+/-)-1,8-p-menthadien-7-al
• (-)-PERILLAALDEHYDE
• (4-(prop-1-en-2-yl)cyclohex-1-enyl)carbaldehyde
• (4S)-perillaldehyde
• (R)-l-Perillaldehyde
• (S)-PERILLALDEHYDE
• 4-(1-methylethenyl)-1-cyclohexene-1-carboxaldehyde
• 4-isopropenyl-1-cyclohexene-1-carboxaldehyde
• l-Perilla aldehyde
• Perillal
• Perillaldehyde
• PERILLALDEHYDE(L-)
• PERILLICALDEHYDE
• 4-isopropenyl-1-cyclohexene-1-carboxaldehyd
• 4-(1-methylethenyl)-1-cyclohexene-1-carboxaldehyd
• dihydrocuminyl aldehyde
• para-mentha-1,8-dien-7-al
• perilla aldehyde
• perillyl aldehyde
• 4-Isopropenylcyclohex-1-enecarbaldehyde
• Perill aldehyde

• MDL： MFCD00062990
• Inchi： 1S/C10H14O/c1-8(2)10-5-3-9(7-11)4-6-10/h3,7,10H,1,4-6H2,2H3
• InChI Key： RUMOYJJNUMEFDD-UHFFFAOYSA-N
• SMILES： CC(C1CC=C(C=O)CC1)=C

Computed Properties

• Exact Mass: 150.10400
• Monoisotopic Mass: 150.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Grayish white, yellowish oily liquid; Strong, fat spicy, oily herbaceous smell
• Density: 0.967 g/mL at 20 °C(lit.)
• Boiling Point: 104-105 °C10 mm Hg(lit.)
• Flash Point: 204 °F
• Refractive Index: n20/D 1.509
• PSA: 17.07000
• LogP: 2.48790
• FEMA: 3557 | P-MENTHA-1,8-DIEN-7-AL

Perillaldehyde Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10
• RTECS：GW2967200
• Hazardous Material Identification：
• Toxicity：LD50 in mice (g/kg): 1.72 orally; in guinea pigs (g/kg): >5 dermally (Food Chem. Toxicol.)
• Risk Phrases：R36/37/38

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